Cas no 159909-28-1 (2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacid, 3-oxo-, phenylmethyl ester, hydrobromide, (1S)- (9CI))

2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacid, 3-oxo-, phenylmethyl ester, hydrobromide, (1S)- (9CI) structure
159909-28-1 structure
Product Name:2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacid, 3-oxo-, phenylmethyl ester, hydrobromide, (1S)- (9CI)
CAS No:159909-28-1
MF:C5H10BrNO
MW:180.04300069809
CID:109372
PubChem ID:45789468
Update Time:2025-04-18

2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacid, 3-oxo-, phenylmethyl ester, hydrobromide, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacid, 3-oxo-, phenylmethyl ester, hydrobromide, (1S)- (9CI)
    • (1S,4S)-2-OXA-5-AZABICYCLO[2.2.1]HEPTANE HYDROBROMIDE
    • AKOS040768779
    • 159909-28-1
    • 547716-11-0
    • (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrobromide
    • EN300-19633269
    • rac-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrobromide
    • DB-361875
    • Inchi: 1S/C5H9NO.BrH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m0./s1
    • InChI Key: HGEANTQLVIFWHO-FHAQVOQBSA-N
    • SMILES: Br.O1C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 178.99500
  • Monoisotopic Mass: 178.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

Experimental Properties

  • PSA: 21.26000
  • LogP: 1.03400
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited